Cas no 1805508-65-9 (6-Bromo-3-fluoro-2-nitropyridine)

• Product Name: 6-Bromo-3-fluoro-2-nitropyridine
• CAS No: 1805508-65-9
• MF: C₅H₂BrFN₂O₂
• MW: 220.983983516693
• CID: 4900869
• Update Time: 2025-05-23

6-Bromo-3-fluoro-2-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-3-fluoro-2-nitropyridine

• Inchi： 1S/C5H2BrFN2O2/c6-4-2-1-3(7)5(8-4)9(10)11/h1-2H
• InChI Key： PWPTUDYPCKVQJS-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C([N+](=O)[O-])=N1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 163
• XLogP3: 2.1
• Topological Polar Surface Area: 58.7

Additional information on 6-Bromo-3-fluoro-2-nitropyridine

Research Briefing on 6-Bromo-3-fluoro-2-nitropyridine (CAS: 1805508-65-9) in Chemical Biology and Pharmaceutical Applications

6-Bromo-3-fluoro-2-nitropyridine (CAS: 1805508-65-9) is a heterocyclic compound that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This briefing synthesizes the latest findings on this compound, focusing on its synthetic utility, biological activity, and potential therapeutic applications. The compound's unique structural features, including the bromo and fluoro substituents, make it a valuable intermediate in the synthesis of more complex molecules, particularly in drug discovery and development.

Recent studies have highlighted the role of 6-Bromo-3-fluoro-2-nitropyridine as a key building block in the synthesis of pyridine-based pharmaceuticals. Its reactivity allows for selective functionalization, enabling the creation of diverse derivatives with potential biological activity. For instance, researchers have utilized this compound in the development of kinase inhibitors, where the nitropyridine moiety serves as a critical pharmacophore. The bromo and fluoro substituents further enhance the compound's ability to interact with biological targets, improving binding affinity and selectivity.

In a 2023 study published in the Journal of Medicinal Chemistry, scientists explored the use of 6-Bromo-3-fluoro-2-nitropyridine in the synthesis of novel anti-inflammatory agents. The study demonstrated that derivatives of this compound exhibited potent inhibitory effects on cyclooxygenase-2 (COX-2), a key enzyme in the inflammatory response. The researchers attributed this activity to the electron-withdrawing effects of the nitro and fluoro groups, which stabilize the transition state during enzyme inhibition. These findings suggest that 6-Bromo-3-fluoro-2-nitropyridine could serve as a promising scaffold for the development of next-generation anti-inflammatory drugs.

Another area of interest is the compound's potential in oncology research. A 2022 study in Bioorganic & Medicinal Chemistry Letters reported the synthesis of 6-Bromo-3-fluoro-2-nitropyridine-based small molecules targeting the PI3K/AKT/mTOR signaling pathway, which is frequently dysregulated in cancer. The study found that these molecules exhibited significant cytotoxicity against various cancer cell lines, with IC50 values in the low micromolar range. The researchers emphasized the importance of the bromo substituent in facilitating cross-coupling reactions, which enabled the rapid diversification of the core structure to optimize biological activity.

Beyond its therapeutic potential, 6-Bromo-3-fluoro-2-nitropyridine has also been employed in chemical biology as a tool for probing enzyme mechanisms. Its nitro group can act as a spectroscopic probe, allowing researchers to monitor enzymatic reactions in real-time using techniques such as UV-Vis spectroscopy. Additionally, the compound's stability under physiological conditions makes it suitable for in vitro and in vivo studies, further expanding its utility in biomedical research.

In conclusion, 6-Bromo-3-fluoro-2-nitropyridine (CAS: 1805508-65-9) represents a highly versatile compound with broad applications in drug discovery, chemical biology, and pharmaceutical development. Its unique structural features and reactivity profile make it an invaluable intermediate for the synthesis of biologically active molecules. Ongoing research continues to uncover new opportunities for this compound, particularly in the design of targeted therapies for inflammation and cancer. Future studies should focus on optimizing its derivatives for improved pharmacokinetic properties and clinical translation.